Cas no 1890343-16-4 (Imidazo1,2-apyridine-8-carboxylic acid methyl ester hydrochloride)

• Product Name: Imidazo1,2-apyridine-8-carboxylic acid methyl ester hydrochloride
• CAS No: 1890343-16-4
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5525002
• Update Time: 2025-05-20

Imidazo1,2-apyridine-8-carboxylic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo1,2-apyridine-8-carboxylic acid methyl ester hydrochloride

• Inchi： 1S/C9H8N2O2.ClH/c1-13-9(12)7-3-2-5-11-6-4-10-8(7)11;/h2-6H,1H3;1H
• InChI Key： SPZWZNLBQSHSLQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN2C=CN=C12)(=O)OC.Cl

Additional information on Imidazo1,2-apyridine-8-carboxylic acid methyl ester hydrochloride

Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester hydrochloride: A Comprehensive Overview

The compound with CAS No. 1890343-16-4, commonly referred to as Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and structural versatility. The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic system that contributes to its stability and reactivity, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in the design of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a lead structure for developing anti-inflammatory and anticancer drugs. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability, which are critical factors in drug delivery systems.

The synthesis of Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester hydrochloride involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine ring system. This is followed by the introduction of the carboxylic acid methyl ester group through esterification reactions. The optimization of these steps has been a focus of recent research efforts, with chemists employing green chemistry principles to enhance yield and reduce environmental impact.

One of the most promising applications of this compound lies in its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester hydrochloride can inhibit key enzymes involved in inflammation and cancer progression. For example, it has shown potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme that plays a central role in inflammatory processes. These findings suggest that this compound could serve as a lead molecule for developing next-generation anti-inflammatory agents.

In addition to its enzymatic inhibitory properties, this compound exhibits significant antioxidant activity, which further underscores its potential therapeutic value. Antioxidants are crucial in combating oxidative stress, a condition linked to various chronic diseases such as cardiovascular disorders and neurodegenerative diseases. The hydrochloride salt form of this compound has been shown to scavenge free radicals more effectively than other forms, making it a compelling candidate for antioxidant therapy.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activity of Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester hydrochloride. Molecular docking studies have revealed that this compound interacts with key residues in target proteins through hydrogen bonding and π-π interactions. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The development of imidazo[1,2-a]pyridine derivatives as therapeutic agents has also been supported by their favorable pharmacokinetic properties. Studies in animal models have shown that this compound exhibits good oral bioavailability and moderate plasma half-life, which are essential attributes for a drug candidate. Furthermore, preliminary toxicological evaluations indicate that this compound has a low toxicity profile at therapeutic doses, making it a safe option for further clinical development.

In conclusion, Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester hydrochloride represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, position it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to the advancement of modern medicine.